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For Researchers, Scientists, and Drug Development Professionals

Introduction
Nickel-59 (⁵⁹Ni) is a long-lived radionuclide of significant interest in various scientific and

technical fields, including nuclear waste management, geochemistry, and potentially as a tracer

in biomedical research. This guide provides an in-depth overview of the core physical and

chemical properties of ⁵⁹Ni, methodologies for its characterization, and its relevance in

biological systems and drug development.

Physical Properties of Nickel-59
Nickel-59 is a synthetic radioisotope of nickel. Its key physical characteristics are summarized

in the table below.
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Property Value References

Atomic Number (Z) 28 [1]

Mass Number (A) 59 [1]

Neutron Number (N) 31 [1]

Isotopic Mass 58.93434544(38) u [1]

Half-Life (T½) 7.6(5) x 10⁴ years [1]

Other reported values: 75,000

years, 80,000 years
[2][3]

Decay Mode
Electron Capture (EC) to

Cobalt-59 (⁵⁹Co)
[4]

Decay Energy (Q) 1.07276 (19) MeV [4]

Specific Activity 3.00 x 10⁹ Bq/g (0.0811 Ci/g) [1]

Nuclear Spin and Parity 3/2- [1]

Radioactive Decay of Nickel-59
Nickel-59 decays exclusively by electron capture to the stable isotope Cobalt-59 (⁵⁹Co). In this

process, an inner atomic electron is captured by a proton in the nucleus, forming a neutron and

emitting a neutrino. The decay process results in the emission of characteristic X-rays and

Auger electrons from the daughter atom, Cobalt-59, as the electron shell reorganizes. A very

small fraction of decays can also occur via positron emission (β+).[1]

Decay Scheme
The decay of Nickel-59 proceeds directly to the ground state of Cobalt-59.

Nickel-59 (Z=28, N=31)
Half-life = 7.6 x 10^4 years

Cobalt-59 (Z=27, N=32)
(Stable)

Electron Capture (100%)
Decay Energy = 1.073 MeV
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Decay scheme of Nickel-59.

Chemical Properties of Nickel-59
The chemical behavior of Nickel-59 is identical to that of stable nickel isotopes. Nickel is a

transition metal that typically exists in the +2 oxidation state in aqueous solutions. It can form a

variety of coordination complexes with various ligands.

Property Description

Oxidation States Predominantly +2; also 0, +1, +3, and +4

Aqueous Chemistry
In aqueous solution, Ni²⁺ exists as the green

hexaaquanickel(II) ion, [Ni(H₂O)₆]²⁺.

Complex Formation

Forms stable complexes with a wide range of

ligands, including ammonia, cyanide, and

organic chelating agents like

ethylenediaminetetraacetic acid (EDTA) and

dimethylglyoxime (DMG). The reaction with

DMG is highly specific and is often used for the

gravimetric and spectrophotometric

determination of nickel.[5]

Redox Chemistry
The Ni²⁺/Ni redox potential is -0.25 V, indicating

it is a moderately reactive metal.

Experimental Protocols
Determination of Nickel-59 Activity
1. Liquid Scintillation Counting (LSC)

Liquid scintillation counting is a common technique for quantifying the low-energy electrons and

X-rays emitted during the decay of Nickel-59.

Sample Preparation:

A known quantity of the sample containing Nickel-59 is dissolved, often through acid

digestion.
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Nickel is chemically separated from interfering radionuclides. A common method involves

precipitation with dimethylglyoxime (DMG) after masking other metals with citrate or

tartrate.[6] Iron hydroxides can be used as a scavenger to remove many interfering

impurities.[6]

The purified nickel precipitate (e.g., nickel dimethylglyoximate) is dissolved in a small

amount of acid.

The acidic solution containing the purified Nickel-59 is mixed with a liquid scintillation

cocktail in a vial.

Measurement:

The vial is placed in a liquid scintillation counter.

The instrument detects the photons produced by the interaction of the emitted radiation

with the scintillator.

The activity of Nickel-59 is determined by comparing the sample's count rate to that of a

known Nickel-59 standard.

2. Accelerator Mass Spectrometry (AMS)

AMS is an ultra-sensitive technique for measuring long-lived radionuclides like Nickel-59,

particularly at very low concentrations.

Sample Preparation:

The sample is processed to extract and purify nickel, similar to the preparation for LSC.

The purified nickel is converted into a solid target material suitable for the ion source of the

accelerator.

Measurement:

The nickel target is sputtered to produce a beam of negative ions.

These ions are accelerated to high energies in a tandem accelerator.
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At the accelerator's terminal, the ions pass through a stripper (a thin foil or gas), which

removes multiple electrons, destroying molecular isobars.

The resulting highly charged positive ions are further accelerated and then separated by

mass and energy using magnetic and electrostatic analyzers.

A particle detector counts the individual ⁵⁹Ni ions. The ratio of ⁵⁹Ni to a stable nickel

isotope (e.g., ⁵⁸Ni) is measured to determine the ⁵⁹Ni concentration.

Experimental Workflow for Nickel-59 Determination
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Workflow for Nickel-59 analysis.
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Nickel-59 in Biological Systems and Drug
Development
While stable nickel is a known cofactor for several enzymes, the use of radioactive nickel

isotopes like Nickel-59 as tracers in biomedical research is less common than for other

elements. However, the principles of using radiotracers can be applied to study the kinetics,

distribution, and cellular uptake of nickel. Nickel-63, with its shorter half-life and beta emission,

has been more frequently used in such studies.[7][8] The findings from these studies can

largely be extrapolated to Nickel-59, keeping in mind the differences in their radioactive

properties.

Cellular Uptake and Transport of Nickel
Nickel ions are transported into cells through various mechanisms, including ion channels and

transporters.[9] The intracellular fate of nickel is of interest due to its essential role at low

concentrations and its toxicity and carcinogenicity at higher concentrations.[10] Radiolabeled

nickel, such as ⁵⁹Ni, can be used to trace these processes.
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Cellular transport of Nickel-59.

Potential Application in Targeted Drug Delivery
The ability of chelating agents to bind nickel with high affinity can be exploited in drug

development. A therapeutic or imaging agent could be linked to a nickel-chelating moiety. This

conjugate could then be complexed with a nickel radionuclide like ⁵⁹Ni. If the targeting molecule

selectively binds to cancer cells, this approach could be used for targeted radiotherapy or

imaging.
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Targeted drug delivery with Nickel-59.

Conclusion
Nickel-59 possesses a unique combination of a long half-life and decay via electron capture,

making it a valuable tool in various scientific disciplines. While its application in drug

development and the life sciences is not as established as that of other radionuclides, its

properties offer potential for use as a long-term tracer in studies of nickel biochemistry,

toxicology, and in the development of novel targeted therapeutic and diagnostic agents. The

methodologies for its detection and quantification are well-established, providing a solid

foundation for future research in these areas.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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